Cas no 89314-46-5 (2-Thiazolamine, N,N-dibutyl-4-(4-nitrophenyl)-)

• Product Name: 2-Thiazolamine, N,N-dibutyl-4-(4-nitrophenyl)-
• CAS No: 89314-46-5
• MF: C₁₇H₂₃N₃O₂S
• MW: 333.448422670364
• CID: 604483
• PubChem ID: 71323541
• Update Time: 2025-04-19

2-Thiazolamine, N,N-dibutyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N,N-dibutyl-4-(4-nitrophenyl)-
• N,N-dibutyl-4-(4-nitrophenyl)-1,3-thiazol-2-amine
• 89314-46-5
• DTXSID40753124

• Inchi： 1S/C17H23N3O2S/c1-3-5-11-19(12-6-4-2)17-18-16(13-23-17)14-7-9-15(10-8-14)20(21)22/h7-10,13H,3-6,11-12H2,1-2H3
• InChI Key： MRPXXJFFNMPTAQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1N(CCCC)CCCC

Computed Properties

• Exact Mass: 333.15109816g/mol
• Monoisotopic Mass: 333.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 90.2Ų